Cas no 885272-89-9 (4-Oxazolemethanamine,2-(4-fluorophenyl)-)

• Product Name: 4-Oxazolemethanamine,2-(4-fluorophenyl)-
• CAS No: 885272-89-9
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD06738561
• CID: 710950
• PubChem ID: 28287570
• Update Time: 2025-04-19

4-Oxazolemethanamine,2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(4-fluorophenyl)-
• [2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine
• 2-(4-fluorophenyl)-4-Oxazolemethanamine
• 4-Aminomethyl-2-(4-fluorophenyl)oxazole
• 4-Oxazolemethanamine,2-(4-fluorophenyl)
• C-[2-(4-FLUORO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE
• AB27385
• 1-[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine
• A916894
• 2,3,5,6-TETRAFLUOROPYRIDINE-4-CARBOXYLICACID
• CGTLKOTUAWCRDT-UHFFFAOYSA-N
• FT-0709187
• SCHEMBL1543126
• DTXSID50651223
• AKOS006295377
• CS-0106519
• 885272-89-9
• (2-(4-FLUOROPHENYL)OXAZOL-4-YL)METHANAMINE

• MDL： MFCD06738561
• Inchi： 1S/C10H9FN2O/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： CGTLKOTUAWCRDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(=CO1)CN

Computed Properties

• Exact Mass: 192.07000
• Monoisotopic Mass: 192.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.05000
• LogP: 2.63970